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Compound of Interest

Compound Name:
3-Chloro-5-ethoxy-4-

propoxybenzoic acid

CAS No.: 723245-44-1

Cat. No.: B427190

Get Quote

This guide outlines the validated disposal procedures for 3-Chloro-5-ethoxy-4-
propoxybenzoic acid, a halogenated organic acid intermediate used in drug discovery and

synthesis.[1]

Notice: As a specialized research chemical, specific regulatory listings (e.g., RCRA P/U lists)

may not explicitly name this exact isomer.[1] Therefore, Standard Operating Procedures

(SOPs) for Halogenated Benzoic Acid Derivatives must be applied to ensure maximum safety

and regulatory compliance.
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Parameter Critical Operational Data

Chemical Class Halogenated Aromatic Carboxylic Acid

Primary Hazard
Irritant / Corrosive (Skin, Eyes, Respiratory);

Aquatic Toxicity

Waste Stream
Halogenated Organic Solid (or Liquid if

dissolved)

Disposal Method
High-Temperature Incineration (Must be capable

of scrubbing HCl gas)

Incompatible With
Strong Oxidizers, Strong Bases, Non-

Halogenated Solvents (segregation required)

Container Type
HDPE (High-Density Polyethylene) or Amber

Glass with PTFE-lined cap

Hazard Identification & Risk Assessment
Based on Structure-Activity Relationship (SAR) for Chlorinated Benzoic Acids.

Before handling waste, verify the hazard profile to select appropriate PPE.[1]

GHS Classification (Predicted):

H302: Harmful if swallowed.[1][2][3]

H315: Causes skin irritation.[1][3][4][5]

H319: Causes serious eye irritation.[1][3][4]

H335: May cause respiratory irritation.[1][3][4][5]

Chemical Stability: Stable under standard conditions but releases toxic hydrogen chloride

(HCl) and carbon oxides (COx) upon thermal decomposition.[1]

Personal Protective Equipment (PPE) Matrix
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Protection Level Requirement Rationale

Respiratory N95 or P100 Respirator

Prevents inhalation of fine dust

particulates during solid waste

transfer.[1]

Dermal
Nitrile Gloves (Double-gloved

recommended)

Standard chemical resistance;

inspect for tears.[1]

Ocular Chemical Splash Goggles
Prevents contact with corrosive

dust or splashes.[1]

Body Lab Coat + Chemical Apron
Apron required if handling

large liquid volumes (>1L).[1]

Waste Segregation & Containment Protocols
Proper segregation is the single most critical step to prevent dangerous reactions and ensure

acceptance by waste disposal facilities.

The "Halogen Rule"
Because this molecule contains Chlorine (Cl), it MUST be segregated into a Halogenated

Waste stream.[1]

Why? Incinerating halogenated compounds generates acid gases (HCl).[1] Facilities must

use specific scrubbers to neutralize these gases.[1] Mixing this with non-halogenated waste

(like pure methanol or acetone) can result in regulatory fines or rejection by the disposal

plant [1].
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Waste Generation:
3-Chloro-5-ethoxy-4-propoxybenzoic acid

Physical State?

Solid / Powder

Pure Compound

Dissolved in Solvent

Reaction Mixture

CONTAINER A:
Solid Hazardous Waste
(Halogenated Organic)

Double Bag / Jar

Is Solvent Halogenated?
(e.g., DCM, Chloroform)

CONTAINER B:
Halogenated Solvent Waste

Yes

CONTAINER C:
Non-Halogenated Solvent Waste

(Segregate Carefully)

No (e.g., Ethanol/Water)

CRITICAL: If dissolved in non-halogenated solvent,
the presence of the solute (Cl) often reclassifies

the ENTIRE mixture as Halogenated Waste.

Click to download full resolution via product page

Figure 1: Decision logic for segregating 3-Chloro-5-ethoxy-4-propoxybenzoic acid waste

streams.[1]

Step-by-Step Disposal Workflow
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Scenario A: Disposal of Solid Substance (Pure or
Expired)[1]

Container Selection: Use a wide-mouth HDPE jar or the original glass container.

Labeling: Attach a hazardous waste tag immediately.[1]

Constituents: Write "3-Chloro-5-ethoxy-4-propoxybenzoic acid".

Hazard Checkbox: Mark "Toxic" and "Irritant".[1]

Secondary Containment: Place the sealed jar inside a clear, sealable plastic bag (4-mil

polyethylene) to contain any potential leakage or exterior residue.

Storage: Store in the Solid Waste satellite accumulation area, away from oxidizers (e.g.,

nitrates, permanganates).[1]

Scenario B: Disposal of Reaction Mixtures (Liquid)
pH Check: If the solution is highly acidic (pH < 2) due to reagents, neutralize carefully with

Sodium Bicarbonate (NaHCO₃) to pH 6–8 before adding to the solvent waste carboy.[1]

Warning: Neutralization is exothermic.[1] Perform in an ice bath.

Solvent Compatibility:

If solvent is DCM/Chloroform: Pour into Halogenated Waste carboy.[1]

If solvent is Methanol/Ethyl Acetate: Even though the solvent is non-halogenated, the

presence of the chlorinated solute (3-Chloro...) typically requires the entire volume to be

treated as Halogenated Waste depending on concentration (>2% halogen content is a

common threshold for strict segregation) [2].[1] Best Practice: Default to the Halogenated

Waste stream to avoid compliance errors.

Log Entry: Record the volume and approximate concentration on the waste container's log

sheet.
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Emergency Spill Response
Immediate Action: Isolate the area. Do not breathe dust.[1][2][3][4][5]

Spill Type Protocol Cleanup Materials

Solid / Powder

1. Dampen: Cover with a wet

paper towel to prevent dust

dispersion.2.[1] Scoop: Use a

plastic scoop or dustpan.3.[1]

Wipe: Clean surface with soap

and water.4.[1] Dispose: Place

all materials (towels, scoop)

into the Solid Hazardous

Waste bin.

Wet paper towels, Plastic

scoop, Nitrile gloves.[1]

Liquid Solution

1. Absorb: Use vermiculite,

sand, or commercial spill

pads.2.[1] Neutralize: If acidic,

sprinkle Sodium

Bicarbonate.3.[1] Collect:

Sweep absorbent into a

sealable bag.4. Label: "Debris

from Chemical Spill -

Halogenated".[1]

Vermiculite/Spill Pads, Sodium

Bicarbonate.[1]

Regulatory Compliance (EPA/RCRA Context)
RCRA Classification: While this specific isomer is likely not a "Listed Waste" (P or U list), it is

a Characteristic Waste if it exhibits corrosivity (D002) or toxicity.[1]

EPA Waste Code: If the specific code is unknown, Environmental Health & Safety (EHS)

officers often classify halogenated organic solids under D001 (Ignitable, if in flammable

solvent) or general Hazardous Waste codes pending lab profiling [3].[1]

Destruction Efficiency: The ultimate disposal facility will utilize a rotary kiln incinerator

operating >1000°C to ensure 99.99% destruction removal efficiency (DRE), preventing the

formation of dioxins [4].[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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